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Compound of Interest

Compound Name: Propylhydrazine dihydrochloride

Cat. No.: B1416783

An In-Depth Technical Guide to Propylhydrazine Dihydrochloride: Properties, Synthesis, and
Applications

Introduction

Propylhydrazine dihydrochloride is a specialized chemical reagent that has garnered
significant interest within the scientific community, particularly in the fields of medicinal
chemistry and drug development. As a derivative of hydrazine, it possesses unique chemical
properties that make it a valuable building block in organic synthesis and a functional moiety in
the design of targeted therapeutics. This guide provides a comprehensive overview of its
fundamental properties, synthesis, analytical characterization, and key applications, with a
focus on its emerging role as a zinc-binding group in enzyme inhibitors.

Chemical Identity and Physicochemical Properties

Propylhydrazine dihydrochloride is the double hydrochloride salt of 1-propylhydrazine. The
full protonation of both nitrogen atoms enhances its stability and solubility in aqueous media
compared to the free base, making it more convenient for laboratory use.

It is important to note that while CAS numbers for propylhydrazine and its monohydrochloride
salt are documented, a specific, unique CAS number for the dihydrochloride form is not
consistently cited across major chemical suppliers. Researchers should, therefore, rely on the
molecular formula and weight for unambiguous identification.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1416783?utm_src=pdf-interest
https://www.benchchem.com/product/b1416783?utm_src=pdf-body
https://www.benchchem.com/product/b1416783?utm_src=pdf-body
https://www.benchchem.com/product/b1416783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Properties of Propylhydrazine Dihydrochloride

Property Value Source(s)
Molecular Formula CsH10N2-2HCI [1]
Molecular Weight 147.05 g/mol [1]
Appearance White to off-white solid (inferred)

» Soluble in polar solvents (e.g.,
Solubility [2]
water, methanol)

Data not available; for
] ] reference, Hydrazine
Melting Point ) i
Dihydrochloride melts at 200

°C (decomposes)

2-8°C, sealed under a dry, inert
Storage Temperature
atmosphere

70629-59-3 (Propylhydrazine),
Associated CAS Numbers 56795-66-5 (Hydrochloride), [31[4]
73544-93-1 (Hydrochloride)

Synthesis and Purification

The synthesis of propylhydrazine dihydrochloride is typically achieved through a direct acid-
base reaction. The process involves the controlled addition of hydrochloric acid to
propylhydrazine or its hydrate. The use of two molar equivalents of HCI ensures the formation
of the dihydrochloride salt.

Expertise-Driven Protocol: Laboratory-Scale Synthesis

This protocol is based on established methods for the synthesis of hydrazine salts, adapted for
the specific preparation of the dihydrochloride form.[2] The causality behind each step is
explained to ensure both safety and success.

Step 1: Reaction Setup
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e Add 1.0 equivalent of propylhydrazine to a round-bottom flask equipped with a magnetic
stirrer and an addition funnel.

« Dilute the propylhydrazine with a suitable solvent, such as isopropanol or ethanol.
» Place the flask in an ice/water bath to cool the solution to 0-5°C.

o Causality: The neutralization of a hydrazine base with a strong acid like HCl is a highly
exothermic reaction. Pre-cooling and slow addition of the acid are critical for managing
heat generation, preventing solvent boiling, and minimizing the formation of degradation
byproducts.

Step 2: Acid Addition

o Slowly add 2.1 equivalents of concentrated hydrochloric acid dropwise via the addition funnel
while vigorously stirring the cooled solution.

e Maintain the internal temperature below 10°C throughout the addition.

o Causality: Using a slight excess of HCI ensures complete conversion to the
dihydrochloride salt. A slow, controlled addition prevents localized overheating and
potential runaway reactions.

Step 3: Crystallization and Isolation

 After the addition is complete, allow the mixture to stir in the ice bath for an additional 1-2
hours to ensure complete precipitation of the salt.

o Collect the resulting solid precipitate by vacuum filtration using a Blichner funnel.

o Wash the filter cake with a small amount of cold diethyl ether or acetone to remove any
unreacted starting material and residual acid.

o Causality: Propylhydrazine dihydrochloride has low solubility in nonpolar organic
solvents. Washing with a cold, nonpolar solvent effectively cleans the product without
dissolving a significant amount, thereby maximizing the yield.

Step 4: Purification and Drying
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 For higher purity, the crude product can be recrystallized from an ethanol/water mixture.[2]

» Dry the purified white solid under vacuum to remove all residual solvents. Store the final
product in a tightly sealed container with a desiccant to prevent moisture absorption.[2]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of propylhydrazine dihydrochloride.
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Analytical Characterization

Confirming the identity and purity of the synthesized propylhydrazine dihydrochloride is
essential. Standard analytical techniques are employed for this purpose.

¢ Nuclear Magnetic Resonance (*H NMR): While spectra for the dihydrochloride are not readily
published, data for the monohydrochloride in DMSO-de shows characteristic signals for the
hydrazine protons (NHz at d 10.59 ppm and NH at 6 9.15 ppm).[2] For the dihydrochloride
salt, a researcher should expect these highly acidic, exchangeable protons to appear as a
broad singlet with a higher integration value, likely shifted further downfield. The propyl group
protons (CHs, CHz, and N-CH2) would appear in the upfield region, with splitting patterns
consistent with the structure.

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong, broad absorptions
in the 2400-3200 cm~1* region, characteristic of N-H stretching in ammonium salts (R-NHs™).
N-H bending vibrations would also be present.[2]

o Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry in positive ion
mode would detect the free base at an m/z corresponding to [CsH1oN2z + H]*.

Applications in Drug Discovery and Chemical
Biology

The utility of propylhydrazine dihydrochloride extends beyond its role as a simple synthetic
intermediate. Its unique electronic and structural properties have made it a valuable tool in
modern chemical biology and medicinal chemistry.

A. Zinc-Binding Group (ZBG) for Histone Deacetylase
(HDAC) Inhibitors

The most prominent application of the propylhydrazine moiety is as a novel zinc-binding group
(ZBG) in the design of histone deacetylase (HDAC) inhibitors.[2] HDACs are a class of
metalloenzymes that play a critical role in epigenetic regulation, and their inhibition is a
validated therapeutic strategy for certain cancers.
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e Mechanism of Action: Most HDAC inhibitors contain a functional group that chelates the
catalytic Zn2* ion in the enzyme's active site. While hydroxamic acids are common ZBGs,
they can suffer from poor metabolic stability and off-target effects. The hydrazine moiety has
emerged as a promising alternative.[5] It acts as a bidentate ligand, coordinating the zinc ion
through both of its nitrogen atoms. This interaction blocks the active site and prevents the

enzyme from deacetylating its histone substrates.

Click to download full resolution via product page

Caption: Propylhydrazine moiety acting as a bidentate zinc-binding group.

B. Chemical Biology Probes

Propylhydrazine hydrochloride has been utilized as a competitor in "reverse-polarity” activity-
based protein profiling ((RP)-ABPP). In this context, it competes with more complex hydrazine-
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containing probes for binding to nucleophilic sites on proteins, helping to validate the targets of
these probes in complex biological systems.

C. Synthetic Building Block

As a hydrazine derivative, it is a precursor for the synthesis of various nitrogen-containing
heterocycles, such as pyrazoles and hydrazones, through condensation reactions with
dicarbonyl compounds or aldehydes/ketones, respectively.[2] These scaffolds are prevalent in
many biologically active molecules.

Safety and Handling

As a member of the hydrazine class of chemicals, propylhydrazine dihydrochloride must be
handled with appropriate caution. The related compound, hydrazine dihydrochloride, is
classified as toxic and a potential carcinogen.

Table 2: GHS Hazard Information (based on related compounds)

. Precautionary
Hazard Classification Source(s)
Statements

Toxic if swallowed, in P261, P280,

Acute Toxicity contact with skin, or if P301+P310,

inhaled. P302+P352

N Self-reactive; may P210, P234,
Flammability )

catch fire. P370+P378

May cause an allergic
. . P201, P280,
skin reaction.

Health Hazards ) P308+P313,
Suspected of causing
P333+P313

cancer.

Handling Recommendations:

¢ Always use this compound in a well-ventilated chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

e Avoid inhalation of dust and contact with skin and eyes.

» Store in a cool, dry, and well-ventilated area away from oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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